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Compound Name: 2-Pyridyl ZINC bromide

Cat. No.: B8495420

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of 2-heteroarylpyridines is a cornerstone in medicinal chemistry and materials
science, as this structural motif is present in numerous pharmaceuticals and functional
materials.[1][2] The Negishi cross-coupling reaction, which facilitates the formation of carbon-
carbon bonds by coupling organozinc compounds with organic halides, stands out as a
powerful method for this purpose.[3][4] Among the various organozinc reagents, 2-pyridylzinc
bromide has emerged as a highly effective and versatile nucleophile for the synthesis of 2-
substituted pyridines.[3][5] Its advantages include good functional group tolerance and milder
reaction conditions compared to other organometallic reagents.[6][7] This document provides
detailed application notes and experimental protocols for the use of 2-pyridylzinc bromide in
Negishi cross-coupling reactions with a variety of heteroaryl electrophiles.

Logical Relationship: Synthesis and Application of
2-Pyridylzinc Bromide
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Workflow for 2-Heteroarylpyridine Synthesis

Preparation of 2-Pyridylzinc Bromide

2-Bromopyridine Active Zinc (Rieke Zinc)

Direct Oxidative Addition

Negishi Cross-Coupling Reaction

2-Pyridylzinc Bromide Solution in THF Palladium Catalyst (e.g., Pd(PPh3)4)

(Heleroaryl Electrophile (e.g., Bromu-thiophene))

Coupling Reaction
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2-Heteroarylpyridine Product
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Experimental Workflow for Negishi Coupling

(Protocol 1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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